Cas no 1250146-85-0 (1-(Pyridin-3-yl)octan-1-one)
1-(Pyridin-3-yl)octan-1-one structure
Product Name:1-(Pyridin-3-yl)octan-1-one
CAS No:1250146-85-0
MF:C13H19NO
MW:205.296063661575
CID:1032060
PubChem ID:62620572
Update Time:2025-04-20
1-(Pyridin-3-yl)octan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-3-yl)octan-1-one
- 1-pyridin-3-yloctan-1-one
- SCHEMBL552045
- 1-Octanone, 1-(3-pyridinyl)-
- 1250146-85-0
- DTXSID00734434
- AKOS011913463
-
- Inchi: 1S/C13H19NO/c1-2-3-4-5-6-9-13(15)12-8-7-10-14-11-12/h7-8,10-11H,2-6,9H2,1H3
- InChI Key: HXYIZHKBIDOHKS-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)CCCCCCC
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30Ų
1-(Pyridin-3-yl)octan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175302-5g |
1-(pyridin-3-yl)octan-1-one |
1250146-85-0 | 95% | 5g |
$518 | 2021-08-05 | |
| Chemenu | CM175302-5g |
1-(pyridin-3-yl)octan-1-one |
1250146-85-0 | 95% | 5g |
$518 | 2022-06-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668791-1g |
1-(Pyridin-3-yl)octan-1-one |
1250146-85-0 | 98% | 1g |
¥1372.00 | 2024-08-09 |
1-(Pyridin-3-yl)octan-1-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
1250146-85-0 (1-(Pyridin-3-yl)octan-1-one) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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